Cas no 2138059-90-0 (N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138059-90-0
• MF: C₁₃H₁₂FN₃O₄S
• MW: 325.31548500061
• CID: 5927885
• PubChem ID: 165874578
• Update Time: 2025-05-24

N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138059-90-0
• EN300-1167725
• N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C13H12FN3O4S/c14-10-5-9(6-11(15)7-10)8-16-22(20,21)13-3-1-12(2-4-13)17(18)19/h1-7,16H,8,15H2
• InChI Key： GSADFBHRSGLOCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C=C(C=C(C=1)N)F)(=O)=O

Computed Properties

• Exact Mass: 325.05325521g/mol
• Monoisotopic Mass: 325.05325521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Additional information on N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide

Professional Introduction to N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138059-90-0)

N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138059-90-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including an amino group, a fluorine atom, and a nitro group, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>3-amino-5-fluorophenyl moiety in the molecular structure of N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide is particularly noteworthy. The presence of the amino group enhances the compound's ability to interact with biological targets, while the fluorine atom introduces a level of metabolic stability that is often sought after in drug design. These features make the compound a valuable candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This potential makes it an attractive candidate for further exploration in the treatment of inflammatory diseases, where targeted inhibition of specific molecular pathways can lead to more effective and less side-effect-rich treatments.

The< strong>4-nitrobenzene-1-sulfonamide component of the molecule contributes to its overall pharmacological profile by providing a sulfonamide moiety, which is known for its ability to enhance binding affinity and selectivity towards biological targets. Additionally, the nitro group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications. These structural features make N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide a versatile scaffold for drug discovery efforts.

In vitro studies have begun to uncover the biological activity of N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide, providing insights into its potential therapeutic applications. Initial experiments have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By inhibiting these enzymes, the compound may help reduce inflammation and associated symptoms, making it a promising candidate for conditions such as arthritis and other chronic inflammatory disorders.

The incorporation of fluorine into the< strong>3-amino-5-fluorophenyl group not only enhances metabolic stability but also influences electronic properties, which can affect how the molecule interacts with biological targets. Fluorinated aromatic compounds are well-documented for their ability to improve pharmacokinetic profiles, including bioavailability and duration of action. This feature is particularly valuable in drug development, where optimizing these parameters can significantly enhance the efficacy and safety of therapeutic agents.

Ongoing research is focused on elucidating the detailed mechanism of action of N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine how this compound binds to its target proteins. Understanding these interactions at an atomic level will provide critical insights into its pharmacological effects and guide future modifications for improved therapeutic outcomes.

The< strong>4-nitrobenzene-1-sulfonamide moiety also presents opportunities for derivatization, allowing researchers to explore analogs with enhanced properties. By systematically modifying various functional groups within this scaffold, scientists can identify new compounds with improved potency, selectivity, and pharmacokinetic profiles. This approach aligns with modern drug discovery strategies that emphasize structure-based design and rational optimization.

In conclusion, N-[(3-amino-5-fluorophenyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138059-90-0) is a compelling chemical entity with significant potential in pharmaceutical research. Its unique structural features, including the< strong>3-amino-5-fluorophenyl and< strong>4-nitrobenzene-1-sulfonamide moieties, contribute to its promising biological activities and make it a valuable scaffold for drug development. As research continues to uncover its full potential, this compound holds promise for addressing various therapeutic challenges in medicine.